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Compound of Interest

Compound Name: Enalaprilat

Cat. No.: B1671235

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Enalaprilat. Following these procedures is critical to
minimize exposure risk and ensure a safe laboratory environment. Enalaprilat is considered a
hazardous substance; it can be harmful if swallowed and may cause eye irritation.[1]
Furthermore, exposure during pregnancy may lead to developmental defects.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent personal contact with Enalaprilat.[1]
Control of personal contact is a key safety measure.[1] The following equipment should be
used:

o Eye and Face Protection: Wear tightly fitting safety goggles with side shields.[2] If there is a
potential for direct contact with dust, mists, or aerosols, a faceshield or other full-face
protection should be worn.[3] Standard safety glasses should conform to EU EN166 or US
OSHA 29 CFR 1910.133 regulations.[2][4]

¢ Skin Protection:

o Gloves: Chemical-impermeable gloves are required.[2] When prolonged or frequently
repeated contact is possible, a glove with a protection class of 5 or higher (breakthrough
time >240 minutes) is recommended.[1][5] For brief contact, a glove with a protection
class of 3 or higher (breakthrough time >60 minutes) is suitable.[1] Always wear gloves on
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clean hands and wash hands thoroughly after removal.[1] Consider double-gloving for
enhanced protection.[3][6]

o Clothing: A lab coat or work uniform is required.[3] For tasks with a higher risk of exposure,
additional garments such as aprons, sleevelets, or disposable suits should be used to
prevent skin contact.[3]

o Respiratory Protection: If engineering controls like ventilation are insufficient, if exposure
limits are exceeded, or if dust is generated, a full-face respirator should be used.[2][3] All
respiratory protection should be NIOSH/MSHA approved and used in accordance with OSHA
regulations (29 CFR 1910.134).[3] A positive pressure air-supplied respirator is
recommended for situations with potential for uncontrolled release or unknown exposure
levels.[3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow minimizes the risk of exposure and contamination.

Step 1: Preparation

Ensure adequate ventilation, such as a chemical fume hood or other containment device, is
operational.[3][7]

Verify that an eyewash station and safety shower are accessible.[7][8]

Prepare all necessary materials and label all containers clearly.[1]

Demarcate the handling area and restrict access.

Step 2: Handling Enalaprilat

» Avoid all personal contact, including inhalation and contact with skin and eyes.[1][5]

e Minimize the generation of dust.[1][4] Use procedures like wet weighing if appropriate.

» Do not eat, drink, or smoke in the handling area.[7][9]

Step 3: Post-Handling and Cleanup
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Decontaminate all surfaces and equipment after use.

Clean up all spills immediately using dry clean-up procedures.[1]

Collect all wash water from cleaning equipment for proper treatment before disposal; do not
allow it to enter drains.[1]

Wash hands thoroughly after handling the material.[7]

Quantitative Exposure Limits

The following table summarizes established occupational exposure limits (OELSs) for Enalapril
and its formulations. These values should be used to guide workplace exposure assessments.

Parameter Value Basis
Time-Weighted Average (TWA) 50 pg/m3 (OEB 3) Internal Corporate Guideline
Ceiling Limit (CEL) TWA for Based on No-Observable-
) 0.1 mg/m3
Enalapril Effect Level (NOEL)

Emergency Procedures

Accidental Release Measures:

e Minor Spills: Remove all ignition sources.[2] Clean up spills immediately, avoiding dust
generation.[1][4] Use personal protective equipment during cleanup.[1][2] Place spilled
material in a suitable, labeled container for waste disposal.[1]

e Major Spills: Evacuate and alert personnel in the area.[1][2] Notify emergency responders,
providing the location and nature of the hazard.[1]

First-Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek medical attention.[4]
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o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[4] Get
medical attention if irritation develops or persists.[7]

 Inhalation: Move the person to fresh air. If symptoms occur, seek immediate medical
attention.[4]

 Ingestion: Clean the mouth with water and drink plenty of water afterward.[4] Do not induce
vomiting.[7] Call a physician.[7]

Disposal Plan

All waste containing Enalaprilat must be treated as hazardous waste and handled according to
all applicable local, state, and federal regulations.[1]

o Containment: Place waste material in suitable, clearly labeled, and closed containers for
disposal.[1][2]

o Disposal Route: Do not dispose of via drains or general trash.[1][10] Consult your institution's
Waste Management Authority or the manufacturer for recycling or disposal options.[1]

o Container Disposal: Empty containers may retain residual dust.[1] They should be punctured
to prevent re-use and disposed of at an authorized landfill.[1] Do not cut, drill, grind, or weld
on or near such containers.[1]
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Caption: Workflow for the safe handling and disposal of Enalaprilat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling and Disposal of Enalaprilat: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671235#personal-protective-equipment-for-
handling-enalaprilat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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